Cas no 2208747-35-5 (5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2208747-35-5
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6422112
• PubChem ID: 165895881
• Update Time: 2025-06-07

5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid
• 2110507-89-4
• EN300-310132
• 6-[(benzyloxy)carbonyl]-6-azaspiro[3.4]octane-8-carboxylic acid
• 6-((Benzyloxy)carbonyl)-6-azaspiro[3.4]octane-8-carboxylic acid
• 2208747-35-5
• 5-Azaspiro[3.4]octane-5,8-dicarboxylic acid, 5-(phenylmethyl) ester

• Inchi： 1S/C16H19NO4/c18-14(19)13-7-10-17(16(13)8-4-9-16)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,18,19)
• InChI Key： JTXBZQUKBQEKCS-UHFFFAOYSA-N
• SMILES： C1C2(C(C(O)=O)CCN2C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 479.2±45.0 °C(Predicted)
• pka: 4.51±0.20(Predicted)

Additional information on 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid

Introduction to 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid (CAS No: 2208747-35-5)

5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid, identified by its CAS number 2208747-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic family, characterized by its unique structural framework consisting of two or more rings that are connected at one or more common atoms. The presence of both carbonyl and azaspiro groups in its molecular structure imparts distinct chemical properties, making it a versatile intermediate in the synthesis of bioactive molecules.

The benzyloxy carbonyl (Boc) group in the molecule serves as a protective group for amino functions, a common strategy in peptide synthesis and drug development. This protective mechanism ensures that the amino group remains unreactive under certain conditions, allowing for selective modifications at other sites within the molecule. The spirocyclic core, particularly the spiro3.4octane scaffold, contributes to the compound's rigidity and stability, which are often desirable traits in drug candidates aiming to achieve high binding affinity and selectivity to biological targets.

5-azaspiro3.4octane-8-carboxylic acid itself is a derivative of spirolactam, a class of compounds known for their potential applications in medicinal chemistry due to their ability to mimic natural products and bioactive peptides. The introduction of an azaspiro structure enhances the compound's pharmacological profile by introducing nitrogen atoms, which can participate in hydrogen bonding interactions with biological receptors. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme catalysis.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid, facilitating its incorporation into complex synthetic pathways. Researchers have leveraged modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis to optimize the yield and purity of this compound. These developments have opened new avenues for exploring its applications in drug discovery and development.

In the realm of medicinal chemistry, 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid has been investigated as a potential scaffold for novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules with enhanced metabolic stability and reduced immunogenicity. For instance, spirocyclic compounds have shown promise in addressing central nervous system (CNS) disorders due to their ability to cross the blood-brain barrier efficiently. The Boc group also allows for post-synthetic modifications, enabling researchers to fine-tune the pharmacokinetic properties of derivatives.

The compound's utility extends beyond simple intermediates; it has been explored in the development of protease inhibitors, which are critical in treating diseases such as cancer and viral infections. The spirocyclic core provides a rigid template that can be engineered to interact with specific enzyme active sites, while the Boc protection allows for sequential functionalization without unwanted side reactions. This flexibility makes 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid a valuable building block in medicinal chemistry libraries.

Recent studies have highlighted the compound's potential in modulating inflammatory pathways by acting on nuclear factor kappa B (NF-κB) signaling, a key regulator of immune responses. Derivatives of this scaffold have demonstrated inhibitory effects on NF-κB activation, suggesting their therapeutic relevance in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The azaspiro moiety plays a crucial role in mediating these interactions by forming hydrogen bonds with critical residues in protein targets.

The synthesis of 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps include cyclization reactions to form the spirocyclic framework, followed by functional group interconversions to introduce the Boc protecting group and other necessary substituents. Advances in computational chemistry have aids researchers in predicting optimal reaction pathways and minimizing unwanted byproducts, thereby improving overall synthetic efficiency.

The pharmacological evaluation of 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid has revealed promising results in preclinical models. Its derivatives exhibit favorable pharmacokinetic profiles, including reasonable oral bioavailability and prolonged half-life, which are essential for therapeutic efficacy. Additionally, structural modifications have led to compounds with improved selectivity over off-target proteins, reducing the risk of adverse effects.

In conclusion, 5-(benzyloxy)carbonyl-5-azaspiro3.4octane-8-carboxylic acid (CAS No: 2208747-35-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug synthesis, coupled with its potential therapeutic benefits, positions it as a valuable asset for researchers developing novel treatments for various diseases. As synthetic methodologies continue to evolve, further exploration of this compound's derivatives will undoubtedly yield innovative solutions in medicine.